24,24-dihomo-1,25-dihydroxycholecalciferol
24,24-dihomo-1,25-dihydroxycholecalciferol
Brand Name:
Vulcanchem
CAS No.:
114694-09-6
VCID:
VC0219059
InChI:
InChI=1S/C29H48O3/c1-20(10-7-6-8-16-28(3,4)32)25-14-15-26-22(11-9-17-29(25,26)5)12-13-23-18-24(30)19-27(31)21(23)2/h12-13,20,24-27,30-32H,2,6-11,14-19H2,1,3-5H3/b22-12+,23-13-/t20-,24-,25-,26+,27+,29-/m1/s1
SMILES:
CC(CCCCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C11H17ClO2
Molecular Weight:
444.7 g/mol
24,24-dihomo-1,25-dihydroxycholecalciferol
CAS No.: 114694-09-6
Main Products
VCID: VC0219059
Molecular Formula: C11H17ClO2
Molecular Weight: 444.7 g/mol
| CAS No. | 114694-09-6 |
|---|---|
| Product Name | 24,24-dihomo-1,25-dihydroxycholecalciferol |
| Molecular Formula | C11H17ClO2 |
| Molecular Weight | 444.7 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-8-hydroxy-8-methylnonan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C29H48O3/c1-20(10-7-6-8-16-28(3,4)32)25-14-15-26-22(11-9-17-29(25,26)5)12-13-23-18-24(30)19-27(31)21(23)2/h12-13,20,24-27,30-32H,2,6-11,14-19H2,1,3-5H3/b22-12+,23-13-/t20-,24-,25-,26+,27+,29-/m1/s1 |
| Standard InChIKey | NXSMZYQLQNEMOK-JSGLYZFWSA-N |
| Isomeric SMILES | C[C@H](CCCCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C |
| SMILES | CC(CCCCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(CCCCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 24,24-dihomo-1,25-dihydroxycholecalciferol 24,24-dihomo-1,25-dihydroxyvitamin D3 MC 1147 |
| PubChem Compound | 9547528 |
| Last Modified | Nov 11 2021 |
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